Cas no 17514-62-4 ( )

• Product Name: &nbsp
• CAS No: 17514-62-4
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 906275
• PubChem ID: 268625
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-nitro-1-benzothiophene
• 3-Methyl-5-nitro-benzo<b>thiophen
• 5-nitrobenzo<b>thiophene
• ZHFCNWVBMJIBPC-UHFFFAOYSA-N
• SCHEMBL5338932
• NSC-108927
• 3-methyl-5-nitro-benzo[b]thiophene
• NSC108927
• 17514-62-4
• AKOS025395175
• Benzo[b]thiophene, 3-methyl-5-nitro-
• DS-001140
• DTXSID90296354
• 3-Methyl-5-nitrobenzo[b]thiophene
• 3-Methyl-5-nitro-benzothiophene
• &nbsp;

• Inchi： 1S/C9H7NO2S/c1-6-5-13-9-3-2-7(10(11)12)4-8(6)9/h2-5H,1H3
• InChI Key： ZHFCNWVBMJIBPC-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.02000
• Monoisotopic Mass: 193.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.368
• Boiling Point: 338.7°C at 760 mmHg
• Flash Point: 158.6°C
• Refractive Index: 1.688
• PSA: 74.06000
• LogP: 3.64110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes